
(1,2,3-Thiadiazol-5-yl)methanol chemical
properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1,2,3-Thiadiazol-5-yl)methanol

Cat. No.: B188615 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of (1,2,3-Thiadiazol-5-yl)methanol. This compound is a member of the 1,2,3-

thiadiazole class of heterocycles, which are of significant interest in medicinal chemistry and

materials science due to their diverse biological activities and synthetic versatility.

Chemical Structure and Properties
(1,2,3-Thiadiazol-5-yl)methanol is characterized by a five-membered aromatic ring containing

one sulfur and two adjacent nitrogen atoms, with a hydroxymethyl group attached at the 5-

position. The 1,2,3-thiadiazole ring is a unique heterocyclic system known for its susceptibility

to ring-opening reactions, making it a versatile synthetic intermediate.

Structural Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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